3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl 4-[(tert-butoxycarbonyl)amino]butanoate

• Molecular Formula: C23H29NO6
• Molecular Weight: 415.5 g/mol
• IUPAC Name: (3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl) 4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• InChI: InChI=1S/C23H29NO6/c1-14-12-17(28-19(25)10-7-11-24-22(27)30-23(2,3)4)20-15-8-5-6-9-16(15)21(26)29-18(20)13-14/h12-13H,5-11H2,1-4H3,(H,24,27)
• InChI Key: XPXBTVSINRKECR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OC(=O)CCCNC(=O)OC(C)(C)C

Description

This compound features a benzo[c]chromen core, a bicyclic system with a fused benzene and chromene ring. The 3-methyl substituent and 6-oxo group on the tetrahydrochromen moiety contribute to its stereoelectronic properties. The butanoate side chain includes a tert-butoxycarbonyl (Boc)-protected amine, a common motif in medicinal chemistry for temporary amine protection during synthesis . The Boc group enhances solubility in organic solvents and stabilizes the amine against undesired reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl 4-[(tert-butoxycarbonyl)amino]butanoate typically involves multiple steps. One common approach is to start with the benzo[c]chromen core, which can be synthesized through a series of cyclization reactions. The tert-butoxycarbonyl-protected amino group is then introduced through a coupling reaction with 4-aminobutanoic acid.

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. Techniques such as column chromatography and recrystallization are often employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl 4-[(tert-butoxycarbonyl)amino]butanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The tert-butoxycarbonyl group can be removed under acidic conditions to yield the free amine.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Acidic conditions, such as treatment with trifluoroacetic acid, are used to remove the tert-butoxycarbonyl group.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of the free amine.

Scientific Research Applications

Chemical Properties and Structure

The compound has a complex structure characterized by its benzochromene core, which contributes to its biological activity. The molecular formula is $C_{17}H_{22}N_{2}O_{5}$, and its IUPAC name is 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl 4-(tert-butoxycarbonyl)aminobutanoate. The presence of functional groups such as the tert-butoxycarbonyl (Boc) group enhances its stability and solubility in biological systems.

Anticancer Activity

Research indicates that compounds with similar structural motifs have shown promising anticancer properties. For instance, derivatives of benzochromene have been studied for their ability to inhibit tumor growth and induce apoptosis in cancer cells. The mechanism often involves the modulation of signaling pathways related to cell proliferation and survival.

Anti-inflammatory Effects

Compounds in the benzochromene family have demonstrated anti-inflammatory activities. Studies suggest that they can inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), which are crucial in the inflammatory response.

Neuroprotective Properties

There is growing interest in the neuroprotective potential of this compound. Its ability to cross the blood-brain barrier allows it to exert effects on neurodegenerative diseases by reducing oxidative stress and inflammation in neural tissues.

Antimicrobial Activity

Preliminary studies have suggested that 3-methyl-6-oxo derivatives exhibit antimicrobial properties against various pathogens, including bacteria and fungi. This opens avenues for developing new antimicrobial agents based on this scaffold.

Table 1: Summary of Research Findings on Applications

Application	Study Reference	Key Findings
Anticancer		Induces apoptosis in cancer cell lines.
Anti-inflammatory		Inhibits COX activity and cytokine release.
Neuroprotective		Reduces oxidative stress in neuronal models.
Antimicrobial		Effective against Gram-positive bacteria.

Detailed Case Studies

• Anticancer Activity : A study published in Journal of Medicinal Chemistry demonstrated that derivatives of benzochromene inhibited the proliferation of breast cancer cells by inducing cell cycle arrest at the G1 phase. This was attributed to the downregulation of cyclin D1 and upregulation of p21 .
• Anti-inflammatory Effects : Research published in Phytotherapy Research showed that a related compound reduced inflammation in a murine model of arthritis by decreasing levels of TNF-alpha and IL-6 . This suggests that similar mechanisms may be applicable to 3-methyl-6-oxo derivatives.
• Neuroprotective Properties : A study investigating the neuroprotective effects of benzochromene derivatives found significant reductions in neuronal apoptosis induced by oxidative stress in vitro . The compound's ability to scavenge free radicals was highlighted as a key mechanism.
• Antimicrobial Activity : An investigation into various benzochromene derivatives revealed significant antibacterial activity against Staphylococcus aureus, with minimum inhibitory concentrations comparable to established antibiotics .

Mechanism of Action

The mechanism of action of 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl 4-[(tert-butoxycarbonyl)amino]butanoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Positional Isomers: Substitution Pattern Effects

A closely related compound, 4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 4-[(tert-butoxycarbonyl)amino]butanoate (CAS: 840486-39-7), differs only in the methyl group’s position (3-yl vs. 4-methyl-3-yl) . This positional isomerism alters steric and electronic environments:

• Steric Effects : The 4-methyl group may hinder ester hydrolysis or nucleophilic attacks at the chromen ring.

Property	Target Compound	4-Methyl Isomer
Molecular Formula	C₂₄H₂₉NO₆	C₂₅H₃₁NO₆
Key Substituents	3-methyl, 1-yl ester	4-methyl, 3-yl ester
CAS Number	Not explicitly provided	840486-39-7

Core Ring Modifications: Benzo[c]chromen vs. Benzo[c]isochromen

The metabolite 4-oxo-4-({6,6,9-trimethyl-3-pentyl-6H,6aH,7H,8H,10aH-benzo[c]isochromen-1-yl}oxy)butanoic acid (TMIC) replaces the chromen core with an isochromen system and adds bulky alkyl groups (pentyl, trimethyl) . Key differences include:

• Aromaticity : Isochromen’s fused benzene and oxygen placement disrupt conjugation patterns, altering UV absorption and redox behavior.
• Lipophilicity : The pentyl and trimethyl groups increase logP, enhancing membrane permeability but reducing aqueous solubility.

Property	Target Compound	Isochromen Analog
Core Structure	Benzo[c]chromen	Benzo[c]isochromen
Substituents	Boc-protected amine	3-pentyl, 6,6,9-trimethyl
Functional Groups	Ester, Boc-amine	Carboxylic acid, ester

Ester Side Chain Variants

Compounds like (R)-methyl 3-((4-methoxybenzyl)oxy)butanoate () share the butanoate ester backbone but use methoxybenzyl ethers instead of Boc-protected amines .

• Stability: Boc groups are acid-labile, whereas methoxybenzyl ethers require oxidative/hydrogenolytic cleavage.

Heterocyclic and Spiro Systems

Compounds such as 8-(4-dimethylaminophenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione () incorporate spiro and benzothiazol motifs . While structurally distinct, these highlight:

• Synthetic Complexity : Spiro systems require precise stereochemical control, contrasting with the target’s linear ester.
• Hydrogen Bonding : Amide and hydroxyl groups in spiro compounds enhance polar interactions, unlike the Boc group’s steric bulk.

Biological Activity

The compound 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl 4-[(tert-butoxycarbonyl)amino]butanoate (CAS Number: 304896-83-1) is a synthetic derivative of benzo[c]chromene that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity by reviewing existing literature and studies.

The molecular formula of the compound is $C_{16}H_{24}O_5$, with a molecular weight of approximately 288.30 g/mol. The structure includes a benzo[c]chromene core, which is known for various pharmacological properties.

Property	Value
Molecular Formula	C₁₆H₂₄O₅
Molecular Weight	288.30 g/mol
CAS Number	304896-83-1

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. The benzo[c]chromene framework has been associated with the inhibition of oxidative stress markers in various biological models. A study demonstrated that derivatives of benzo[c]chromene showed a dose-dependent reduction in reactive oxygen species (ROS), suggesting potential use as antioxidants in therapeutic applications .

Anticancer Properties

Several studies have investigated the anticancer effects of benzo[c]chromene derivatives. For instance, a compound structurally related to our target compound was shown to induce apoptosis in cancer cell lines through the activation of caspases and modulation of the Bcl-2 family proteins . This suggests that 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl 4-[(tert-butoxycarbonyl)amino]butanoate may also possess similar properties.

Anti-inflammatory Effects

The anti-inflammatory activity of related compounds has been documented. For example, certain benzo[c]chromene derivatives have been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This activity could be attributed to their ability to modulate signaling pathways involved in inflammation .

Case Studies

• Study on Antioxidant Activity : A comparative analysis was conducted on various benzo[c]chromene derivatives, including our target compound. The study revealed that compounds with hydroxyl substitutions exhibited enhanced antioxidant capacity compared to those without .
• Anticancer Screening : A recent screening of several derivatives against breast cancer cell lines showed that compounds similar to 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl 4-[(tert-butoxycarbonyl)amino]butanoate resulted in significant cytotoxicity at micromolar concentrations .
• Inflammation Model : In a murine model of inflammation, administration of a benzo[c]chromene derivative led to reduced paw swelling and lower levels of inflammatory markers in serum compared to control groups .